Cas no 2648947-62-8 (5,5-difluoro-1-azaspiro5.6dodecane hydrochloride)

• Product Name: 5,5-difluoro-1-azaspiro5.6dodecane hydrochloride
• CAS No: 2648947-62-8
• MF: C₁₁H₂₀ClF₂N
• MW: 239.733009338379
• MDL: MFCD34168085
• CID: 5642736
• PubChem ID: 155973407
• Update Time: 2025-05-18

5,5-difluoro-1-azaspiro5.6dodecane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,5-difluoro-1-azaspiro[5.6]dodecane hydrochloride
• 5,5-difluoro-1-azaspiro5.6dodecane hydrochloride

• MDL： MFCD34168085
• Inchi： 1S/C11H19F2N.ClH/c12-11(13)8-5-9-14-10(11)6-3-1-2-4-7-10;/h14H,1-9H2;1H
• InChI Key： NZCZQFTZPLCTNV-UHFFFAOYSA-N
• SMILES： FC1(CCCNC21CCCCCC2)F.Cl

Additional information on 5,5-difluoro-1-azaspiro5.6dodecane hydrochloride

Introduction to 5,5-difluoro-1-azaspiro[5.6]dodecane hydrochloride (CAS No. 2648947-62-8)

5,5-difluoro-1-azaspiro[5.6]dodecane hydrochloride is a compound of significant interest in the field of medicinal chemistry, particularly for its structural novelty and potential pharmacological applications. This spirocyclic amine derivative, identified by the CAS number 2648947-62-8, has garnered attention due to its unique scaffold and the presence of fluorine atoms, which are well-known for their ability to modulate metabolic stability and binding affinity in drug molecules.

The compound belongs to the spirocyclic class of molecules, which are known for their rigid three-dimensional structures. This rigidity often enhances binding interactions with biological targets, making spirocyclic compounds valuable candidates for drug development. The specific arrangement of atoms in 5,5-difluoro-1-azaspiro[5.6]dodecane hydrochloride contributes to its distinct chemical properties and potential biological activity.

The presence of two fluorine atoms at the 5,5-difluoro positions introduces electron-withdrawing effects that can influence the electronic properties of the molecule. Fluorine substitution is a common strategy in medicinal chemistry to improve pharmacokinetic profiles, such as increasing lipophilicity or metabolic stability. The spirocyclic core further enhances the molecule's complexity and may contribute to unique interactions with biological targets.

Recent research has highlighted the importance of spirocyclic compounds in drug discovery. These molecules often exhibit high binding affinity and selectivity due to their constrained geometry, which can mimic the binding pockets of enzymes or receptors. The 1-azaspiro[5.6]dodecane moiety in this compound provides a stable framework that could be exploited for designing novel therapeutic agents.

In particular, the nitrogen atom in the azaspiro ring may serve as a hydrogen bond acceptor or participate in other non-covalent interactions with biological targets. This feature is particularly relevant in the development of kinase inhibitors or other small-molecule drugs that rely on precise interactions with protein targets.

The hydrochloride salt form (hydrochloride) of 5,5-difluoro-1-azaspiro[5.6]dodecane enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. Solubility is a critical factor in drug development, as it affects formulation design and therapeutic efficacy.

Current research in medicinal chemistry increasingly focuses on leveraging structural features like spirocycles and fluorinated moieties to develop next-generation drugs. The compound’s unique structure positions it as a promising candidate for further investigation into potential therapeutic applications.

One area of interest is its potential as a scaffold for developing kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and dysregulation of kinase activity is associated with various diseases, including cancer. The rigid structure of spirocyclic compounds can provide optimal positioning for interactions with kinase active sites.

Additionally, fluorine substitution has been shown to enhance metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 oxidases. This property is particularly valuable in designing drugs with longer half-lives and improved therapeutic windows.

Another emerging application is in the field of central nervous system (CNS) drug discovery. The ability of spirocyclic compounds to cross the blood-brain barrier has been demonstrated in several studies, making them attractive candidates for treating neurological disorders.

The synthesis of 5,5-difluoro-1-azaspiro[5.6]dodecane hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed reactions or asymmetric synthesis, may be employed to achieve the desired stereochemistry and functional groups.

The compound’s physicochemical properties have been thoroughly characterized using spectroscopic methods like NMR spectroscopy (nuclear magnetic resonance), mass spectrometry (MS), and X-ray crystallography (for solid-state structures). These techniques provide insights into the molecular structure and help validate synthetic routes.

In conclusion, 5,5-difluoro-1-azaspiro[5.6]dodecane hydrochloride represents a structurally intriguing molecule with potential applications across multiple therapeutic areas. Its unique combination of a spirocyclic core and fluorine substitution makes it an attractive candidate for further pharmacological investigation.